N-(2-hydroxycyclohexyl)-N-methyl-3-nitrobenzamide
Overview
Description
N-(2-hydroxycyclohexyl)-N-methyl-3-nitrobenzamide, also known as HU-308, is a synthetic cannabinoid receptor agonist that has been extensively studied for its potential therapeutic applications. This compound has shown promise in the treatment of various medical conditions, including pain, inflammation, and neurodegenerative diseases.
Mechanism of Action
N-(2-hydroxycyclohexyl)-N-methyl-3-nitrobenzamide exerts its effects by activating the cannabinoid receptor type 2 (CB2), which is primarily expressed on immune cells and peripheral tissues. Activation of CB2 receptors leads to a reduction in inflammation and pain perception, as well as potential neuroprotective effects.
Biochemical and Physiological Effects:
In addition to its effects on pain and inflammation, N-(2-hydroxycyclohexyl)-N-methyl-3-nitrobenzamide has been shown to have a number of other biochemical and physiological effects. These include modulation of immune function, regulation of cell proliferation and apoptosis, and potential anti-cancer effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-hydroxycyclohexyl)-N-methyl-3-nitrobenzamide in laboratory experiments is its selectivity for CB2 receptors, which allows for more precise targeting of these receptors compared to other cannabinoid agonists. However, one limitation of using N-(2-hydroxycyclohexyl)-N-methyl-3-nitrobenzamide is its relatively short half-life, which can make dosing and administration more challenging.
Future Directions
There are several potential future directions for research on N-(2-hydroxycyclohexyl)-N-methyl-3-nitrobenzamide. One area of interest is its potential use in the treatment of chronic pain, particularly in conditions such as neuropathic pain where current treatments are often inadequate. Additionally, further investigation is needed to determine the full extent of N-(2-hydroxycyclohexyl)-N-methyl-3-nitrobenzamide's neuroprotective effects and its potential use in the treatment of neurodegenerative diseases. Finally, there is growing interest in the use of CB2 receptor agonists as potential anti-cancer agents, and N-(2-hydroxycyclohexyl)-N-methyl-3-nitrobenzamide may have a role to play in this area as well.
Scientific Research Applications
N-(2-hydroxycyclohexyl)-N-methyl-3-nitrobenzamide has been the subject of numerous scientific studies, particularly in the field of cannabinoid pharmacology. It has been shown to have potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. Additionally, N-(2-hydroxycyclohexyl)-N-methyl-3-nitrobenzamide has been investigated for its potential neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-(2-hydroxycyclohexyl)-N-methyl-3-nitrobenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4/c1-15(12-7-2-3-8-13(12)17)14(18)10-5-4-6-11(9-10)16(19)20/h4-6,9,12-13,17H,2-3,7-8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCTLIEHXUJWWHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1O)C(=O)C2=CC(=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-hydroxycyclohexyl)-N-methyl-3-nitrobenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.